Cas no 2227852-54-0 (methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227852-54-0
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 5800814
• PubChem ID: 165782709
• Update Time: 2025-06-09

methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate
• EN300-1993389
• 2227852-54-0

• Inchi： 1S/C11H13ClO3/c1-7-3-4-8(9(12)5-7)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3/t10-/m0/s1
• InChI Key： MBWQLTREYWFHJK-JTQLQIEISA-N
• SMILES： ClC1C=C(C)C=CC=1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate

Methyl (3S)-3-(2-Chloro-4-Methylphenyl)-3-Hydroxypropanoate: A Comprehensive Overview

Methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2227852-54-0) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The chemical structure of methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate is defined by a chiral center at the carbon atom adjacent to the hydroxyl group, which imparts enantiomeric specificity to the molecule. This enantiomeric purity is crucial for many biological applications, as it can significantly influence the pharmacological properties and efficacy of the compound.

Recent studies have highlighted the importance of chiral compounds in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the role of chiral centers in modulating the bioactivity of small molecules. The research demonstrated that enantiomers can exhibit distinct biological activities, with one enantiomer being more potent or having fewer side effects than its mirror image. This finding underscores the significance of synthesizing and characterizing compounds like methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate with high enantiomeric purity.

In terms of synthetic methods, several approaches have been developed to produce methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate. One notable method involves the asymmetric synthesis using chiral catalysts or auxiliaries. A recent paper in Organic Letters described a highly efficient and scalable route to this compound using a chiral phosphoric acid catalyst. The method not only achieved excellent enantioselectivity but also demonstrated good yield and operational simplicity, making it suitable for large-scale production.

The biological activity of methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate has been investigated in various contexts. Preliminary studies have shown that this compound exhibits promising anti-inflammatory properties. In a study published in Bioorganic & Medicinal Chemistry Letters, researchers found that methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, there is growing interest in exploring the use of methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate as an intermediate in the synthesis of more complex molecules. For example, it can serve as a building block for constructing larger scaffolds with diverse biological activities. A study in Tetrahedron Letters reported the successful use of this compound as a key intermediate in the synthesis of a series of novel antiviral agents. The researchers highlighted the versatility and reactivity of methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate, which allowed them to efficiently access a wide range of target molecules.

The safety profile of methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate is another critical aspect that has been evaluated. Toxicological studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for further preclinical and clinical evaluation. A comprehensive safety assessment published in Toxicology Letters concluded that methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate did not cause significant adverse effects in animal models, providing a strong foundation for its continued development.

In conclusion, methyl (3S)-3-(2-chloro-4-methylphenyl)-3-hydroxypropanoate (CAS No. 2227852-54-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential biological activities and favorable safety profile, make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into this compound will emerge, contributing to the broader field of chemical biology and drug discovery.